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Compound of Interest

Compound Name: 3,1-Benzoxazepine

Cat. No.: B080300 Get Quote

To the Researcher: A direct, published application of 3,1-Benzoxazepine in the field of single-

atom skeletal editing has not been identified in current scientific literature. Skeletal editing is a

rapidly advancing area of synthetic chemistry focused on the precise modification of molecular

frameworks.[1][2] This document provides comprehensive notes on the principles of skeletal

editing and, separately, the synthesis and applications of 3,1-Benzoxazepines, offering

valuable context for researchers interested in the intersection of these fields.

Part 1: The Principles and Application of Single-
Atom Skeletal Editing
Skeletal editing is an innovative strategy in organic synthesis that allows for the precise

insertion, deletion, or exchange of atoms within a molecule's core structure.[1][3] This approach

offers a powerful alternative to traditional de novo synthesis, enabling late-stage modification of

complex molecules to streamline drug discovery and materials science.[2][4][5] The primary

transformations are categorized as ring expansion (atom insertion), ring contraction (atom

deletion), or transmutation (atom exchange).[4]

Key Strategies in Skeletal Editing:
Atom Insertion: This strategy involves incorporating new atoms, such as carbon, nitrogen, or

oxygen, into a cyclic framework to create larger ring systems.[4] Nitrogen insertion, in

particular, is crucial for creating valuable N-heterocycles.[4][6]
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Atom Deletion: This process enables the selective removal of one or more atoms from a ring,

leading to smaller, contracted frameworks.[4][7]

Atom Transmutation (Swap): This involves exchanging one atom for another within the

molecular skeleton, altering the identity of the core structure without changing its size.[4] A

notable example is the conversion of a C=N pair in a pyridine ring to a C=C bond to form a

benzene ring.[2][8]

The workflow for skeletal editing often involves a sequence of reactions designed to open the

initial ring, modify its components, and then re-close it to form the new, edited skeleton.
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General Skeletal Editing Workflow
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Synthesis via Quinoline N-Oxide Rearrangement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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